Cas no 832131-69-8 (Cyclohexanol, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-)

Cyclohexanol, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- structure
832131-69-8 structure
Product Name:Cyclohexanol, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
CAS No:832131-69-8
MF:C13H28O2Si
MW:244.445725440979
CID:675978
PubChem ID:45257646
Update Time:2025-04-19

Cyclohexanol, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
    • 2-[[tert-butyl(dimethyl)silyl]oxymethyl]cyclohexan-1-ol
    • DTXSID30669821
    • 832131-69-8
    • XAXDWAKVUCNTJV-UHFFFAOYSA-N
    • 2-({tert-butyl(dimethyl)silyloxy}methyl)-cyclohexanol
    • 2-({[tert-Butyl(dimethyl)silyl]oxy}methyl)cyclohexan-1-ol
    • SCHEMBL6099554
    • 2-(((tert-Butyldimethylsilyl)oxy)methyl)cyclohexanol
    • Inchi: 1S/C13H28O2Si/c1-13(2,3)16(4,5)15-10-11-8-6-7-9-12(11)14/h11-12,14H,6-10H2,1-5H3
    • InChI Key: XAXDWAKVUCNTJV-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC1CCCCC1O

Computed Properties

  • Exact Mass: 244.185856666g/mol
  • Monoisotopic Mass: 244.185856666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
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